Cas no 121714-42-9 (4-methyl-5H-Pyrido[4,3-b]indole)

• Product Name: 4-methyl-5H-Pyrido[4,3-b]indole
• CAS No: 121714-42-9
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 1102038
• PubChem ID: 20039747
• Update Time: 2025-04-20

4-methyl-5H-Pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5H-Pyrido[4,3-b]indole
• 121714-42-9
• D73224
• SCHEMBL3116357
• CS-0062537
• DB-358426
• CHEMBL408279

• Inchi： 1S/C12H10N2/c1-8-6-13-7-10-9-4-2-3-5-11(9)14-12(8)10/h2-7,14H,1H3
• InChI Key： VGHYDGMSJXYFDB-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2C=NC=C(C)C1=2

Computed Properties

• Exact Mass: 182.0845
• Monoisotopic Mass: 182.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Gamma carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Gamma carbolines